ethyl 1-allyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate

• IUPAC Name: ethyl 5-hydroxy-2-methyl-1-prop-2-enylindole-3-carboxylate
• InChI: InChI=1S/C15H17NO3/c1-4-8-16-10(3)14(15(18)19-5-2)12-9-11(17)6-7-13(12)16/h4,6-7,9,17H,1,5,8H2,2-3H3
• InChI Key: HPTBPIAIWRQNFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)O)CC=C)C
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

Ethyl 1-allyl-5-hydroxy-2-methyl-1H-indole-3-carboxylate, commonly known as AM-694, is a synthetic cannabinoid that has gained much attention in recent years due to its potential therapeutic applications. This compound belongs to the indole family and has a chemical structure similar to that of THC, the primary psychoactive component of cannabis.

Mechanism of Action

AM-694 acts on the endocannabinoid system, which plays a crucial role in pain perception, inflammation, and other physiological processes. Specifically, AM-694 binds to the CB1 and CB2 receptors, which are found throughout the body. This binding leads to the activation of various signaling pathways, ultimately resulting in the analgesic and anti-inflammatory effects observed in animal models.
Biochemical and Physiological Effects:
AM-694 has been shown to have several biochemical and physiological effects. In addition to its analgesic and anti-inflammatory properties, AM-694 has been shown to decrease body temperature and increase heart rate in animal models. Additionally, AM-694 has been shown to have anxiolytic properties, which could make it a potential candidate for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AM-694 in lab experiments is its high purity and stability. Additionally, AM-694 is relatively easy to synthesize, which makes it an attractive candidate for further research. However, one limitation of using AM-694 in lab experiments is its potential toxicity. Studies have shown that high doses of AM-694 can be toxic, which could limit its use in certain applications.

Future Directions

There are several future directions for the research on AM-694. One potential direction is to explore its potential as a treatment for inflammatory disorders such as arthritis. Additionally, further research is needed to determine the optimal dosage and administration of AM-694 for therapeutic applications. Finally, more studies are needed to determine the long-term effects of AM-694 on the body, especially with regards to its potential toxicity.

Synthesis Methods

AM-694 can be synthesized in several ways, but the most common method is through the reaction of 5-hydroxyindole-3-carboxylic acid with allyl bromide and ethyl chloroformate in the presence of a base. This reaction yields AM-694 in high purity, which can be further purified using column chromatography.

Scientific Research Applications

AM-694 has been extensively studied for its potential therapeutic applications, especially in the field of pain management. Several studies have shown that AM-694 has analgesic properties and can alleviate pain in animal models. Additionally, AM-694 has been shown to have anti-inflammatory effects, which could make it a promising candidate for the treatment of inflammatory disorders such as arthritis.